Cas no 3216-98-6 (4,7,10,13,16-Pentaazanonadecanedinitrile)

4,7,10,13,16-Pentaazanonadecanedinitrile structure
3216-98-6 structure
Product Name:4,7,10,13,16-Pentaazanonadecanedinitrile
CAS No:3216-98-6
MF:C14H29N7
MW:295.426961660385
CID:314267
PubChem ID:76683
Update Time:2025-04-19

4,7,10,13,16-Pentaazanonadecanedinitrile Chemical and Physical Properties

Names and Identifiers

    • 4,7,10,13,16-Pentaazanonadecanedinitrile
    • 3-[2-[2-[2-[2-(2-cyanoethylamino)ethylamino]ethylamino]ethylamino]ethylamino]propanenitrile
    • 4,7,10,13,16-pentaazanonadecane-1,19-dinitrile
    • NS00029224
    • EINECS 221-736-0
    • 3216-98-6
    • DTXSID7062908
    • Inchi: 1S/C14H29N7/c15-3-1-5-17-7-9-19-11-13-21-14-12-20-10-8-18-6-2-4-16/h17-21H,1-2,5-14H2
    • InChI Key: QYNDCVPRVZOXJJ-UHFFFAOYSA-N
    • SMILES: N(CCNCCNCCC#N)CCNCCNCCC#N

Computed Properties

  • Exact Mass: 295.24877
  • Monoisotopic Mass: 295.248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: -2.5

Experimental Properties

  • Density: 1.017
  • Boiling Point: 520.6°Cat760mmHg
  • Flash Point: 268.6°C
  • Refractive Index: 1.495
  • PSA: 107.73

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